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Compound of Interest

Compound Name: 6-Chloro-5-cyanonicotinic Acid

CAS No.: 1206969-20-1

Cat. No.: B1424278

Get Quote

CAS: 1060815-58-0 (Generic/Analogous Class: Halogenated Cyanopyridines) Risk Profile:

High-Potency Intermediate / Corrosive / Acute Toxin

Executive Safety Summary
Treat this compound as a High-Potency Active Pharmaceutical Ingredient (HPAPI) Precursor.

6-Chloro-5-cyanonicotinic Acid combines the corrosive nature of nicotinic acids with the

acute toxicity potential of organic nitriles. Unlike simple buffers, this molecule presents a triple-

threat hazard: respiratory sensitization (dust), ocular damage (acidity), and systemic toxicity

(dermal absorption of the cyanopyridine moiety).

Immediate Action Required:

Engineering Control: All open handling must occur inside a certified chemical fume hood.[1]

Prohibited: Do not handle on an open benchtop. Do not use latex gloves (poor resistance to

pyridine derivatives).
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The following protection levels are calibrated for Worst-Case Scenarios (e.g., handling fine

powder or concentrated solutions).

Protection Zone Required PPE
Technical Specification &
Rationale

Respiratory Fume Hood (Primary)

Spec: Face velocity 80–100

fpm. Sash at 18

inches.Rationale: The 5-cyano

group poses a risk of metabolic

cyanide release if inhaled in

large quantities. Dust control is

critical.

Dermal (Hands) Double Nitrile or Laminate

Spec: Minimum 5 mil (outer) /

4 mil (inner).Rationale:

Pyridine derivatives can

permeate standard nitrile.

Double gloving increases

breakthrough time >480 mins

for solids. If dissolved in

DCM/DMF: Use Silver

Shield/Laminate gloves.

Ocular Chemical Goggles

Spec: ANSI Z87.1 Impact +

Splash rated.Rationale: Safety

glasses are insufficient. The

acidic proton (pKa ~3.2)

combined with the chloro-

group causes irreversible

corneal damage upon contact

with powder.

Body Tyvek® Lab Coat

Spec: Closed-front, elastic

cuffs.Rationale: Cotton coats

absorb toxic dusts. Tyvek

repels particulates and

prevents migration of the

chemical outside the lab.
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Operational Protocol: The Safe Handling Loop
This workflow enforces a "Cradle-to-Grave" safety mentality, ensuring the chemical is never

uncontained.

Zone 1: Preparation Zone 2: Active Handling (Fume Hood Only) Zone 3: Decontamination

Storage Retrieval
(Secondary Containment)

PPE Verification
(Double Nitrile + Goggles)

Weighing
(Static Control Required)

 Transfer to Hood Dissolution
(Solvent Choice Critical)

Reaction Setup
(Closed System)

Solvent Wipe Down
(Acetone/Ethanol)

 Post-Process Segregated Disposal
(Halogenated Stream)

Click to download full resolution via product page

Figure 1: Operational workflow emphasizing containment zones. Note that the transition from

Zone 1 to Zone 2 requires a physical move into the fume hood before the container is opened.

Key Procedural Nuances:
Static Control (The Invisible Risk):

Fine organic powders like 6-Chloro-5-cyanonicotinic Acid are prone to static charge.

Protocol: Use an anti-static gun or a polonium strip inside the balance chamber. If the

powder "flies," stop immediately. Do not brush it; wipe with a wet Kimwipe (solvent-

dampened) to capture particles.

Solvent Compatibility:

While the solid is manageable with nitrile gloves, the solution is dangerous.

If dissolving in Dichloromethane (DCM) or Dimethylformamide (DMF), standard nitrile

gloves offer <5 minutes of protection. You must change gloves immediately upon any

splash.

Emergency Response & Decontamination
Scenario A: Powder Spill (Inside Hood)
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Do not use a brush (generates dust).

Cover spill with wet paper towels (water or ethanol).

Scoop up the wet slurry and place in a wide-mouth hazardous waste jar.

Wipe surface with 10% Sodium Carbonate (neutralizes the acid) followed by water.

Scenario B: Skin Exposure

Immediate: Remove contaminated clothing/gloves.

Flush: Wash with soap and lukewarm water for 15 minutes. Do not use hot water (opens

pores) or ethanol (increases absorption of pyridines).

Medical: Seek evaluation. Provide the SDS to the physician, highlighting the "Cyanopyridine"

structure.

Disposal Strategy (Cradle-to-Grave)
Proper disposal is legally and ethically mandatory. This compound falls under Halogenated

Organic Waste.
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Waste Stream Classification Protocol

Solid Waste Hazardous Solid (Toxic)

Double-bag in clear

polyethylene. Label as "Toxic

Solid - Halogenated Pyridine

Derivative."

Liquid Waste Halogenated Organic

Do NOT mix with Acid Waste.

Segregate into the

"Halogenated Solvent" carboy.

Ensure pH is not extremely

acidic (<2) to prevent container

degradation.

Sharps/Glass Chemically Contaminated

Triple rinse with acetone

before placing in glass bin.

Collect rinsate as Halogenated

Waste.

Critical Incompatibility:

Never mix this waste with strong oxidizers (e.g., Nitric Acid, Peroxides) or Bleach (Sodium

Hypochlorite).

Reasoning: Mixing cyanopyridines with bleach can theoretically generate cyanogen chloride

(gas), a chemical warfare agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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